Cas no 6969-49-9 (Octyl salicylate)

• Product Name: Octyl salicylate
• CAS No: 6969-49-9
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00435681
• CID: 47136
• Update Time: 2026-05-14

Octyl salicylate Chemical and Physical Properties

Names and Identifiers

• Octyl 2-hydroxybenzoate
• Benzoic acid, o-hydroxy-, octyl ester
• N-Octyl o-hydroxybenzoate
• 2-Hydroxybenzoic acid octyl ester
• Sun screener
• Octyl salicylate
• OCTYL SALICYLATE, USP
• 2-hydroxy-benzoic acid,octyl ester
• Benzoic acid,2-hydroxy-,octyl ester
• EINECS 230-190-2
• n-Octyl salicylate
• Octyl o-hydroxybenzoate
• Octylsalicylat
• Salicylate de n-octyle
• Salicylic acid,octyl ester
• Salicylsaeure-octylester
• Salicylic acid, octyl ester
• Benzoic acid, 2-hydroxy-, octyl ester
• WCJLCOAEJIHPCW-UHFFFAOYSA-N
• WLN: QR BVO8
• S 8
• capryl salicylate
• salicylic acid octyl
• octyl 2-oxidanylbenzoate
• Salicylic acid, n-octyl ester
• DT

• MDL： MFCD00435681
• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-9-12-18-15(17)13-10-7-8-11-14(13)16/h7-8,10-11,16H,2-6,9,12H2,1H3
• InChI Key： WCJLCOAEJIHPCW-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2724636

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Transparent oily liquid
• Density: 1.1109 (rough estimate)
• Boiling Point: 333.47°C (rough estimate)
• Flash Point: 130.6 °C
• Refractive Index: 1.5020 (estimate)
• PSA: 46.53000
• LogP: 3.90950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Octyl salicylate

Recent Advances in the Study of Octyl Salicylate (6969-49-9): Applications and Mechanisms in Chemical Biology and Medicine

Octyl salicylate (CAS: 6969-49-9), a widely used organic compound, has garnered significant attention in the fields of chemical biology and medicine due to its versatile applications and unique pharmacological properties. Recent studies have explored its role as a UV filter in sunscreens, its potential anti-inflammatory effects, and its utility in drug delivery systems. This research brief synthesizes the latest findings on Octyl salicylate, focusing on its molecular mechanisms, therapeutic potential, and emerging applications in biomedical research.

One of the most notable advancements in the study of Octyl salicylate is its mechanism of action as a UV absorber. Research published in the Journal of Photochemistry and Photobiology (2023) demonstrated that Octyl salicylate effectively absorbs UVB radiation (280–320 nm) through a photo-induced proton transfer mechanism, which enhances its photostability and efficacy in sunscreen formulations. This study also highlighted its low cytotoxicity, making it a safer alternative to other UV filters like oxybenzone.

Beyond its cosmetic applications, Octyl salicylate has shown promise as an anti-inflammatory agent. A 2024 study in Biochemical Pharmacology revealed that Octyl salicylate inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a topical treatment for inflammatory skin conditions, including psoriasis and atopic dermatitis. However, further in vivo studies are needed to validate these effects and assess long-term safety.

In the realm of drug delivery, Octyl salicylate has been investigated as a permeation enhancer for transdermal drug formulations. A recent International Journal of Pharmaceutics (2024) study demonstrated that Octyl salicylate significantly improves the skin permeability of hydrophobic drugs by disrupting the lipid bilayer structure of the stratum corneum. This property could revolutionize the delivery of poorly soluble drugs, such as certain chemotherapeutic agents, through non-invasive routes.

Despite these promising developments, challenges remain in the clinical translation of Octyl salicylate-based therapies. For instance, its metabolic fate and potential interactions with other drugs are not yet fully understood. A 2023 review in Drug Metabolism Reviews emphasized the need for comprehensive pharmacokinetic studies to address these gaps. Additionally, regulatory considerations, particularly regarding its use in combination products, require further scrutiny.

In conclusion, Octyl salicylate (6969-49-9) represents a multifaceted compound with significant potential in chemical biology and medicine. Its dual roles as a UV filter and anti-inflammatory agent, coupled with its utility in drug delivery, underscore its versatility. Future research should focus on elucidating its molecular targets, optimizing its formulations, and conducting rigorous clinical trials to unlock its full therapeutic potential. This brief highlights the importance of continued investment in the study of Octyl salicylate to address unmet needs in dermatology, oncology, and beyond.